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Compound of Interest

Compound Name: Nrf2 activator 18

Cat. No.: B15618349 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
"Nrf2 activator 18," also identified by its catalog number HY-168709, is a potent, orally active

small molecule that activates the Keap1-Nrf2-ARE (Kelch-like ECH-associated protein 1-

Nuclear factor erythroid 2-related factor 2-Antioxidant Response Element) signaling pathway.

This pathway is a critical cellular defense mechanism against oxidative and electrophilic stress.

Activation of Nrf2 leads to the transcriptional upregulation of a wide array of cytoprotective

genes, including those encoding antioxidant and detoxification enzymes. Due to its role in

modulating cellular redox homeostasis and inflammation, "Nrf2 activator 18" is a valuable tool

for research in areas such as neurodegenerative diseases, cancer, and inflammatory disorders.

These application notes provide a detailed protocol for the preparation of a stock solution of

"Nrf2 activator 18" for use in in vitro and in vivo experimental settings.

Product Information and Properties
A summary of the key quantitative data for "Nrf2 activator 18" is presented in the table below

for easy reference.
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Property Value Source

Compound Name Nrf2 activator 18 -

Catalog Number HY-168709 MCE

Molecular Formula C₂₃H₂₄FN₃O PubChem[1]

Molecular Weight 377.5 g/mol PubChem[1]

Appearance Solid -

Purity >98% MCE

Primary Target Keap1-Nrf2 MCE[2]

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO)
MCE[3]

Storage (Solid)
-20°C (up to 3 years, protected

from light and moisture)
MCE[4]

Storage (Stock Solution)
-80°C (up to 6 months) or

-20°C (up to 1 month)
MCE[4]

Nrf2 Signaling Pathway
The Keap1-Nrf2 signaling pathway is the master regulator of the cellular antioxidant response.

The diagram below illustrates the mechanism of action of Nrf2 activators like "Nrf2 activator
18".
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Caption: Mechanism of Nrf2 activation.

Experimental Protocols
Materials and Equipment

"Nrf2 activator 18" (solid powder)

Dimethyl Sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes (1.5 mL or 2.0 mL)

Calibrated analytical balance

Vortex mixer
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Pipettes and sterile, filter-barrier pipette tips

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Preparation of a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of "Nrf2 activator 18" in

DMSO. This concentration is a common starting point for subsequent dilutions to working

concentrations for cell culture experiments.

Workflow for Stock Solution Preparation
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Caption: Workflow for preparing the stock solution.

Step-by-Step Procedure:

Safety Precautions: Before starting, ensure you are wearing appropriate PPE. "Nrf2
activator 18" is a bioactive small molecule and should be handled with care. Perform all

steps in a chemical fume hood or on a designated bench area.
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Calculation of Required Mass and Volume:

The molecular weight of "Nrf2 activator 18" is 377.5 g/mol .

To prepare a 10 mM stock solution, you will need to dissolve 3.775 mg of the compound in

1 mL of DMSO.

Use the following formula to calculate the required volume of DMSO for a different mass of

the compound: Volume of DMSO (mL) = [Mass of compound (mg) / 377.5 ( g/mol )] / 0.010

(mol/L)

Weighing the Compound:

Carefully weigh the desired amount of "Nrf2 activator 18" powder using a calibrated

analytical balance. It is recommended to weigh the compound directly into a sterile

microcentrifuge tube to minimize loss.

Dissolving the Compound:

Add the calculated volume of anhydrous, cell culture-grade DMSO to the microcentrifuge

tube containing the weighed compound.

Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Visually

inspect the solution to ensure there are no undissolved particles. Gentle warming (e.g., in

a 37°C water bath for a few minutes) may assist in dissolution if necessary, but avoid

excessive heat.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50

µL) in sterile microcentrifuge tubes.

Label each aliquot clearly with the compound name, concentration (10 mM), solvent

(DMSO), and the date of preparation.
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Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month)[4]. Protect the aliquots from light.

Preparation of Working Solutions
For cell-based assays, the 10 mM stock solution must be further diluted to the desired final

concentration in cell culture medium. It is crucial to ensure that the final concentration of DMSO

in the cell culture medium is non-toxic to the cells (typically ≤ 0.1%).

Example Dilution:

To prepare a 10 µM working solution from a 10 mM stock:

Perform a 1:1000 dilution of the 10 mM stock solution.

For example, add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Mix well by gentle pipetting or inverting the tube.

This will result in a final DMSO concentration of 0.1%.

Note: Always prepare fresh working solutions from the frozen stock solution for each

experiment.

Safety and Handling
Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves, when handling "Nrf2 activator 18" and DMSO.

Handle the solid powder and concentrated stock solution in a well-ventilated area, preferably

a chemical fume hood.

Avoid inhalation of the powder and contact with skin and eyes.

In case of contact, wash the affected area thoroughly with soap and water. If eye contact

occurs, flush with copious amounts of water for at least 15 minutes and seek medical

attention.
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Consult the Safety Data Sheet (SDS) for the compound for complete safety information.

Troubleshooting
Issue Possible Cause Solution

Compound does not fully

dissolve

Insufficient vortexing or low

temperature.

Continue vortexing. Gentle

warming (37°C) may be

applied. Ensure the DMSO is

anhydrous.

Precipitation in stock solution

upon freezing

The concentration may be too

high for storage at -20°C.

Store at -80°C. If precipitation

persists, the stock solution

may need to be gently warmed

and vortexed before making

working dilutions. Consider

preparing a lower

concentration stock.

Cell toxicity observed
The final DMSO concentration

is too high.

Ensure the final DMSO

concentration in the cell culture

medium is at a non-toxic level

(e.g., ≤ 0.1%). Perform a

DMSO vehicle control

experiment.

Inconsistent experimental

results

Degradation of the compound

due to improper storage.

Always use freshly prepared

working solutions. Avoid

repeated freeze-thaw cycles of

the stock solution by preparing

single-use aliquots. Store

aliquots at the recommended

temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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